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Compound of Interest

Compound Name: N-Methyldipropylamine
CAS No.: 3405-42-3
Cat. No.: B2490111

Get Quote

Technical Profile: N-Methyldipropylamine ()
Structural Architecture, Isomerism, and Synthetic

Protocols
Executive Summary

N-Methyldipropylamine (CAS: 3405-42-3) is a tertiary amine characterized by a central
nitrogen atom bonded to one methyl group and two

-propy! chains.[1] With a molecular formula of

, it serves as a critical intermediate in organic synthesis, particularly in the production of
agricultural chemicals, pharmaceuticals, and corrosion inhibitors.

While often overshadowed by its

homolog,

-Diisopropylethylamine (DIPEA or Hinig's Base), N-Methyldipropylamine offers a distinct
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steric profile. It provides moderate steric hindrance—Iless than diisopropylamine but
significantly more than trimethylamine—making it a tunable base for deprotonation reactions
where kinetic selectivity is required but extreme steric bulk is unnecessary.[1]
Chemical Architecture & Isomerism[1][2]

2.1 The Core Structure

The molecule consists of a pyramidal nitrogen center. The lone pair availability is modulated by
the inductive effect of three alkyl groups and the steric shielding of the propyl chains.

Property Value

-methyl-
IUPAC Name

-propylpropan-1-amine

Molecular Formula

Molecular Weight 115.22 g/mol

Boiling Point ~117-118 °C

Density 0.734 g/mL (at 25 °C)

pKa (Conjugate Acid) ~10.0-10.5 (Typical for tert-amines)

2.2 Structural Isomers of

The term "isomer" in this context is critical for researchers designing Structure-Activity
Relationships (SAR).[1] The

formula permits several constitutional isomers. The most relevant for drug design are those
varying by chain branching (n-propyl vs. isopropyl) and alkyl distribution.[1]

Primary Structural Variants (Propyl-based):
¢ N-Methyldipropylamine (Target): Two

-propyl groups.[1] Linear chains allow for greater rotational freedom and less steric crowding
around the nitrogen.[1]
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» N-Methyl-N-isopropyl-n-propylamine: One

-propyl, one isopropyl.[1] A "hybrid" steric environment.[1]

» N-Methyl-diisopropylamine: Two isopropyl groups.[1][2] Highly hindered. This is the

analog of Hunig's base (

).[1] It exhibits extremely low nucleophilicity due to the branched methyls shielding the

nitrogen lone pair.[1]

Constitutional Variants (Alkyl Distribution):

» N-Ethyl-N-propyl-ethylamine: Redistribution of carbons (

).[1]

e N,N-Dimethylpentylamine: Long chain surfactant-like properties (

C7H17N Tertiary Amines

Propyl Variants
(1+3+3)

(Linear chains)
CAS: 3405-42-3

N-Methyldipropylamine N-Methyl-diisopropylamine

(Branched chains)
High Steric Hindrance

Ethyl/Butyl Variants
(1+2+4 or 2+2+3)

N-Ethyl-N-propyl-ethylamine
(Mixed chains)

Figure 1: Structural classification of key C7H17N tertiary amine isomers.

Click to download full resolution via product page

Synthesis Protocol: Eschweiler-Clarke Methylation
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The most robust, self-validating method for synthesizing N-Methyldipropylamine in the lab is
the Eschweiler-Clarke reaction.[1] This method selectively methylates secondary amines
without producing quaternary ammonium salts, ensuring high purity.[1]

Reaction Logic: Dipropylamine (

amine) reacts with formaldehyde to form an iminium ion, which is then reduced by formic acid
(acting as a hydride source) to the tertiary amine.

evolution drives the reaction to completion.[1]

3.1 Materials

e Precursor: Dipropylamine (1.0 equiv)
o Methyl Source: Formaldehyde (37% ag.[1] solution, 2.2 equiv)
o Reductant/Solvent: Formic Acid (98%, 4.0 equiv)

o Workup: NaOH (2M), Diethyl Ether or DCM,

3.2 Step-by-Step Methodology

o Setup: Equip a round-bottom flask with a magnetic stir bar and a reflux condenser.

» Addition (Exothermic): Cool the formic acid in an ice bath. Slowly add Dipropylamine
dropwise. Caution: Acid-base reaction generates heat.[1]

o Formaldehyde Addition: Add the formaldehyde solution to the mixture.[1]
o Reflux: Heat the mixture to reflux (~100 °C) for 12—18 hours.
o Validation Check: Evolution of gas (
) indicates the reaction is proceeding.[1]

e Quenching: Cool to room temperature. Add HCI (4M) to ensure the amine is fully protonated
(optional wash step), then basify the solution to pH >12 using NaOH. The amine will
separate as an oil layer.[1]
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» Extraction: Extract the aqueous layer with Diethyl Ether (3x).
« Purification: Dry combined organics over

. Remove solvent via rotary evaporation.[1]

« Distillation: Perform fractional distillation. Collect the fraction boiling at 117-118 °C.

Formaldehyde (aq)

+ Formic Acid i
Hydride Transfer N-Methyldipropylamine
mmmmmmmees . W (Tertiary Amine)

Dipropylamine Condensation _; Iminium lon
(Secondary Amine) | Intermediate } -C0O2

> CO02 (gas)

Figure 2: Eschweiler-Clarke Methylation Pathway for N-Methyldipropylamine.

Click to download full resolution via product page
[1]

Analytical Characterization (NMR & MS)

Distinguishing N-Methyldipropylamine from its isomers requires precise spectral analysis.[1]

4.1 Proton NMR (

NMR,

)

The symmetry of the molecule simplifies the spectrum.
e 2.18 ppm (3H, singlet):
.[1] This sharp singlet is diagnostic of the N-methyl group.[1]

o 2.25-2.35 ppm (4H, triplet/multiplet):
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. The protons on the propyl chain adjacent to the nitrogen.
e 1.40-1.55 ppm (4H, multiplet):

. The central methylene protons of the propyl chain.[1]
e 0.85-0.95 ppm (6H, triplet):

.[1] The terminal methyl groups of the propyl chains.[1]
Differentiation from Isomers:
» N-Methyl-diisopropylamine: Would show a septet for the methine proton (

) around 3.0 ppm and a strong doublet for the isopropyl methyls (
ppm).[1] The absence of the septet confirms the linear

-propyl structure.[1]

4.2 Mass Spectrometry (El, 70 eV)

Tertiary amines undergo characteristic
-cleavage.[1]
e Molecular lon (

): m/z 115 (often weak).[1]

e Base Peak:
-cleavage of the propyl group.[1]
o Loss of ethyl radical (
): m/z 86.[1]

o This [CH2=N(CH3)(C3H7)]+ ion is typically the dominant fragment.[1]

Pharmacological & Research Relevance
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In drug development, N-Methyldipropylamine is utilized primarily as a building block and a
proton scavenger.[1]

* QSAR Tuning: It serves as a probe for steric tolerance in receptor binding pockets.[1] If a
drug candidate with a diethylamino group is metabolically unstable, replacing it with a
methyldipropylamino group increases lipophilicity (LogP) and alters metabolic clearance
rates without drastically changing the electronic properties.

e Solubility Modulation: The

alkyl chain length provides a balance between water solubility (as a salt) and lipid
permeability, critical for CNS-active compounds.[1]

e Precursor for Quaternary Salts: Reacting this amine with alkyl halides yields quaternary
ammonium compounds used as phase transfer catalysts or antimicrobial agents.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. N-Methyldipropylamine | C7H17N | CID 559387 - PubChem [pubchem.ncbi.nim.nih.gov]
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» To cite this document: BenchChem. [N-Methyldipropylamine structural formula and isomers].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2490111/docs#n-methyldipropylamine-structural-
formula-and-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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